Cas no 5943-30-6 (Di-sec-butyl disulfide)

• Product Name: Di-sec-butyl disulfide
• CAS No: 5943-30-6
• MF: C₈H₁₈S₂
• MW: 178.358520030975
• MDL: MFCD00009331
• CID: 46277
• PubChem ID: 24892137
• Update Time: 2025-06-14

Di-sec-butyl disulfide Chemical and Physical Properties

Names and Identifiers

• Di-sec-butyl disulfide
• SEC-BUTYL DISULFIDE
• DI-SEC-BUTYL DISULFIDE TECH
• 1-Methylpropyl disulfide
• 2-(Sec-butyldisulfanyl)butane
• 3,6-Dimethyl-4,5-dithiaoctane
• bis(1-Methylpropyl) disulfide
• Bis(2-butyl) disulfide
• bis(sec-butyl) disulphide
• Di(1-methylpropyl) disulfide
• sec-Butyldisulfide (6CI,7CI,8CI)
• Bis(2-butyl)disulfide
• Di-sec-butyldisulfide
• CAS-5943-30-6
• EINECS 227-702-1
• CCRIS 5539
• DTXCID4024698
• 1,2-di-sec-butyldisulfane
• AMY37144
• NCGC00256215-01
• Tox21_301947
• UNII-P593TCY71H
• 1-methyl-1-propyl disulfide
• SCHEMBL191109
• MFCD00009331
• CHEMBL3189103
• sec-Butyl disulfide, technical grade, 90%
• FT-0625311
• 2-(butan-2-yldisulfanyl)butane
• InChI=1/C8H18S2/c1-5-7(3)9-10-8(4)6-2/h7-8H,5-6H2,1-4H3
• EN300-7422024
• A832311
• E85239
• Q27286213
• QTWKINKGAHTPFJ-UHFFFAOYSA-
• LS-13553
• 5943-30-6
• sec-Butyl disulfide, ~95%
• di-sec-butyl dissulfide
• 2-sec-butyldisulfanylbutane
• Disulfide, bis(1-methylpropyl)
• CS-0204906
• DTXSID6044698
• 2-butan-2-yldisulfanylbutane
• P593TCY71H
• sec-Butyldisulfide
• FEMA NO. 4578
• Dibutan-2-yl disulfide
• technical grade, 90%
• DB-053384

• MDL： MFCD00009331
• Inchi： 1S/C8H18S2/c1-5-7(3)9-10-8(4)6-2/h7-8H,5-6H2,1-4H3
• InChI Key： QTWKINKGAHTPFJ-UHFFFAOYSA-N
• SMILES： S(C(C)CC)SC(C)CC

Computed Properties

• Exact Mass: 178.08514
• Monoisotopic Mass: 178.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 63.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 50.6A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.957 g/mL at 25 °C(lit.)
• Melting Point: -36.74°C (estimate)
• Boiling Point: 230.63°C (estimate)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.492(lit.)
• PSA: 0
• LogP: 3.96480
• Solubility: Not determined
• FEMA: 4578 | DI-SEC-BUTYL DISULFIDE

Di-sec-butyl disulfide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 2810
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Organic disulfides Dialkyldisulfides

Additional information on Di-sec-butyl disulfide

Comprehensive Guide to Di-sec-butyl disulfide (CAS No. 5943-30-6): Properties, Applications, and Industry Insights

Di-sec-butyl disulfide (CAS No. 5943-30-6) is a sulfur-containing organic compound widely recognized for its unique chemical properties and versatile applications. As a member of the disulfide family, it plays a critical role in industries ranging from lubricant additives to specialty chemicals. This article delves into its molecular structure, synthesis methods, and emerging trends, addressing common queries like "What is Di-sec-butyl disulfide used for?" and "How is Di-sec-butyl disulfide synthesized?"—topics frequently searched in AI-driven chemical databases and SEO-optimized platforms.

The molecular formula of Di-sec-butyl disulfide is C₈H₁₈S₂, featuring two sec-butyl groups linked by a disulfide bond (–S–S–). This bond is pivotal for its reactivity, enabling applications in anti-wear additives for industrial lubricants and flavor enhancers in food science. Recent studies highlight its potential in green chemistry, aligning with the global shift toward sustainable solvents and low-toxicity compounds—a hotspot in 2024 chemical research trends.

Synthesis of Di-sec-butyl disulfide typically involves the oxidation of sec-butyl mercaptan or catalytic coupling reactions. Industry experts often search for "Di-sec-butyl disulfide production methods" or "CAS 5943-30-6 suppliers," reflecting its commercial demand. Notably, its thermal stability and low volatility make it a preferred choice in high-temperature lubricant formulations, a niche explored in automotive and aerospace forums.

Beyond industrial uses, Di-sec-butyl disulfide garners attention in material science for modifying polymer surfaces. Researchers investigating "disulfide-based crosslinkers" or "CAS 5943-30-6 safety data" will find its compatibility with elastomers and UV resistance particularly valuable. Regulatory compliance, such as REACH and FDA approvals for indirect food contact, further boosts its marketability.

Environmental and health profiles of Di-sec-butyl disulfide are frequently queried in AI-powered Q&A platforms. While it exhibits low aquatic toxicity, proper handling guidelines emphasize ventilation and personal protective equipment (PPE). This aligns with ESG (Environmental, Social, and Governance) metrics, a trending focus for chemical manufacturers and investors.

In conclusion, Di-sec-butyl disulfide (CAS No. 5943-30-6) stands at the intersection of innovation and practicality. From answering "Is Di-sec-butyl disulfide biodegradable?" to exploring its role in next-gen biofuels, this compound continues to inspire R&D breakthroughs. Stay updated with industry whitepapers and patent filings to leverage its full potential.